Cas no 2229537-81-7 (2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanal)

• Product Name: 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanal
• CAS No: 2229537-81-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5974692
• PubChem ID: 165779288
• Update Time: 2025-10-19

2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanal
• 2229537-81-7
• EN300-1783841

• Inchi： 1S/C11H12N2O/c1-8(6-14)9-3-4-11-10(5-9)12-7-13(11)2/h3-8H,1-2H3
• InChI Key： LMWKIBSDDFHBOS-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanal

Introduction to CAS No. 2229537-81-7: 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanal

The compound with CAS No. 2229537-81 is a fascinating molecule known as 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanal. This compound belongs to the class of heterocyclic aldehydes and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule's structure comprises a benzodiazole ring system substituted with a methyl group and an aldehyde moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery and materials science. The presence of the benzodiazole ring in 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanal contributes to its strong electronic properties, which are advantageous in applications such as fluorescence sensing and nonlinear optics. Researchers have explored the use of this compound in designing novel sensors for detecting environmental pollutants, leveraging its ability to emit fluorescence under specific conditions.

In terms of synthesis, the compound can be prepared via a variety of methods, including condensation reactions and oxidative coupling. One notable approach involves the reaction of o-amino phenol derivatives with carbonyl compounds under specific conditions. This method not only ensures high yields but also allows for fine-tuning the substituents on the benzodiazole ring, enabling the creation of diverse derivatives with tailored properties.

The aldehyde group in 2-(1-methyl-1H-1,3-benzodiazol-yl)propanal renders it highly reactive towards nucleophilic addition reactions. This reactivity has been exploited in the synthesis of bioactive molecules, including potential anti-cancer agents. Recent research has demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells, making them promising candidates for further preclinical studies.

Beyond its biological applications, this compound has also found utility in material chemistry. Its ability to form self-assembled monolayers on various substrates has been explored for applications in nanotechnology and surface modification. The integration of benzodiazole moieties into polymer frameworks has been shown to enhance the mechanical and thermal stability of resulting materials.

In terms of environmental impact, studies have been conducted to assess the biodegradability and eco-toxicity of this compound. Results indicate that under aerobic conditions, it undergoes rapid microbial degradation, minimizing its persistence in aquatic environments. However, further research is required to fully understand its long-term effects on ecosystems.

The versatility of CAS No. 2229537–8–something, or more specifically propanal derivative, lies in its ability to serve as a precursor for more complex molecules. By modifying substituents on the benzodiazole ring or extending the aldehyde chain, chemists can tailor its properties for specific applications ranging from pharmaceuticals to advanced materials.

In conclusion, CAS No. 2229537–8–somethings, namely propanal derivative, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to inspire innovative research directions, underscoring its importance as a key player in modern chemistry.